Cas no 1806614-73-2 (1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one
• CAS No: 1806614-73-2
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 4974910
• Update Time: 2025-09-27

1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one

• Inchi： 1S/C11H13BrOS/c1-2-8-6-11(14)4-3-9(8)5-10(13)7-12/h3-4,6,14H,2,5,7H2,1H3
• InChI Key： VMRABBZVPGEAHE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1CC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.3
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one (CAS: 1806614-73-2)

The compound 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one (CAS: 1806614-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo and mercapto functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing valuable insights into its utility as a building block for more complex chemical entities.

One of the key areas of interest is the role of 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one in the development of novel therapeutic agents. Researchers have explored its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, its reactivity with thiol groups has been leveraged to design covalent inhibitors for proteases and kinases, which are critical targets in cancer and inflammatory diseases. The compound's ability to form stable adducts with biological thiols makes it a valuable tool in medicinal chemistry.

In addition to its therapeutic potential, recent studies have investigated the physicochemical properties of 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have revealed that the compound exhibits moderate stability in aqueous solutions but is highly reactive in the presence of nucleophiles, which is consistent with its role as an electrophilic reagent in synthetic chemistry.

Another notable development is the application of 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one in material science. Its unique combination of bromo and mercapto functionalities allows for its use in the functionalization of surfaces and nanoparticles. Recent reports have demonstrated its efficacy in creating self-assembled monolayers (SAMs) on gold surfaces, which are useful for biosensing and electronic applications. The compound's ability to form strong Au-S bonds has been particularly exploited in the development of biosensors and nanodevices.

Despite these advancements, challenges remain in the large-scale synthesis and handling of 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one. Its sensitivity to moisture and light necessitates careful storage and handling conditions. Moreover, further studies are needed to fully elucidate its metabolic fate and potential toxicity in biological systems. Ongoing research aims to address these gaps and optimize the compound's properties for broader applications.

In conclusion, 1-Bromo-3-(2-ethyl-4-mercaptophenyl)propan-2-one (CAS: 1806614-73-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique reactivity and functional group compatibility make it a valuable asset in drug discovery and material science. Continued exploration of its properties and applications is expected to yield further breakthroughs in these fields.